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Compound of Interest

Compound Name: Xylose-1-13C

Cat. No.: B15140724

For researchers, scientists, and drug development professionals, the proper handling and
disposal of isotopically labeled compounds like Xylose-1-13C is paramount for laboratory
safety and environmental compliance. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to ensure the safe management
of Xylose-1-13C waste.

Properties of D-Xylose-1-13C

A thorough understanding of the compound's properties is the first step in safe handling. The
following table summarizes key quantitative data for D-Xylose-1-13C.

Property Value Reference
Molecular Formula 13CC4H1005

Molecular Weight 151.12 g/mol

CAS Number 70849-21-7 [1]
Appearance White to off-white powder/solid  [1][2]
Melting Point 152-154 °C [1]
Solubility Soluble in water. [1][3]
Isotopic Purity 99 atom % 13C
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Disposal Protocol for Xylose-1-13C

This protocol outlines the step-by-step procedure for the safe disposal of Xylose-1-13C waste
generated in a laboratory setting.

1. Waste Segregation and Collection:

e Solid Waste:

o Collect all solid Xylose-1-13C waste, including contaminated personal protective equipment
(PPE) such as gloves and weighing papers, in a designated, clearly labeled, and sealed
waste container.

e The container should be made of a material compatible with the chemical and should be kept
closed when not in use.

e Liquid Waste:

 If Xylose-1-13C is dissolved in a solvent, collect the liquid waste in a separate, labeled, and
sealed container.

o The label should clearly indicate "Xylose-1-13C in [Solvent Name]".

e Do not mix with other chemical waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) department.

2. Packaging for Disposal:

o Ensure all waste containers are securely sealed to prevent leaks or spills.

e The exterior of the container should be clean and free of contamination.

o Label the container with a hazardous waste tag as required by your institution and local
regulations. The tag should include:

e The full chemical name: "Xylose-1-13C"

e The quantity of waste.

e The date of accumulation.

e Any associated hazards (though Xylose is not generally considered highly hazardous, it is
good practice to note it is a chemical substance for disposal).[2][4]

3. Storage Pending Disposal:

o Store the sealed and labeled waste container in a designated hazardous waste accumulation
area.

e This area should be well-ventilated, secure, and away from general laboratory traffic.

e Follow your institution's guidelines for the maximum allowable time for waste storage.
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4. Final Disposal:

e The disposal of Xylose-1-13C must be conducted through a licensed chemical waste
disposal company.[5][6]
o Contact your institution's EHS department to arrange for the pickup and disposal of the

waste.
e The recommended methods of disposal are licensed chemical destruction or controlled

incineration with flue gas scrubbing.[5][6]
¢ Crucially, do not discharge Xylose-1-13C waste into the sewer system.[5][6]

5. Contaminated Packaging:

o Empty containers that held Xylose-1-13C should be triple-rinsed with an appropriate solvent.

[51[6]
e The rinsate should be collected as hazardous liquid waste.
 After thorough cleaning, the container can be offered for recycling or reconditioning, or it can

be punctured to prevent reuse.[5][6]

Workflow for Safe Disposal of Xylose-1-13C

The following diagram illustrates the logical steps for the proper disposal of Xylose-1-13C.
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Caption: Workflow for the safe disposal of Xylose-1-13C waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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